3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid, 95%

• IUPAC Name: 5-[3-carboxy-5-(trifluoromethyl)phenyl]-2-chlorobenzoic acid
• InChI: InChI=1S/C15H8ClF3O4/c16-12-2-1-7(6-11(12)14(22)23)8-3-9(13(20)21)5-10(4-8)15(17,18)19/h1-6H,(H,20,21)(H,22,23)
• InChI Key: WUDFDDPUDQMKGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)C(F)(F)F)C(=O)O)C(=O)O)Cl
• Molecular Formula: C15H8ClF3O4
• DSSTOX Substance ID: DTXSID70691727
• Molecular Weight: 344.67 g/mol
• CAS RN: 1261934-67-1

Description

3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid (95%) is an organic compound with a wide range of applications. It is a versatile compound that can be used in organic synthesis and scientific research and has the potential to be used in many other applications in the future.

Mechanism of Action

The mechanism of action of 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid (95%) is not well understood. However, it is believed that the compound binds to a specific receptor site on the enzyme and inhibits its activity. This inhibition may be due to the presence of the trifluoromethyl group, which may interact with the receptor site in a specific way.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid (95%) are not well understood. However, it has been shown to inhibit the activity of certain enzymes, including some involved in the metabolism of drugs and other compounds. It has also been shown to have an effect on the expression of certain genes, suggesting that it may have an effect on gene regulation.

Advantages and Limitations for Lab Experiments

The use of 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid (95%) in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. It is also a versatile compound that can be used in a variety of applications. However, it is important to note that the compound is toxic and should be handled with caution.

Future Directions

There are a number of potential future directions for 3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid (95%). It may be used in the development of novel compounds with potential therapeutic applications. It may also be used in the study of enzyme-catalyzed reactions, as well as in the development of new methods for the synthesis of biologically active compounds. In addition, it may be used in the study of gene regulation and the development of new drugs.

Synthesis Methods

3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid (95%) can be synthesized through a two-step process. The first step involves the reaction of 3-chloro-4-hydroxybenzoic acid with trifluoromethanesulfonic anhydride to form 3-(3-carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid (95%). The second step involves the deprotection of the carboxylic acid group with aqueous hydrochloric acid, which yields the desired compound.

Scientific Research Applications

3-(3-Carboxy-4-chlorophenyl)-5-trifluoromethylbenzoic acid (95%) is a versatile compound that can be used in a variety of scientific research applications. It can be used in the synthesis of novel compounds, as a reagent in organic synthesis, and as a substrate for enzyme assays. It has also been used in the synthesis of biologically active compounds and in the study of enzyme-catalyzed reactions.